Cas no 20426-84-0 (5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine)

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine structure
20426-84-0 structure
Product Name:5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
CAS No:20426-84-0
MF:C11H12O
MW:160.212383270264
CID:909751
Update Time:2025-04-19

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Chemical and Physical Properties

Names and Identifiers

    • 5-Methylene-2,3,4,5-tetrahydrobenzo[b]oxepine
    • 5-methylidene-3,4-dihydro-2H-1-benzoxepine
    • 5-Methylene-3,4-dihydro-2H-benzo[b]oxepine
    • 5-Methylen-homochroman
    • 5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine
    • Inchi： 1S/C11H12O/c1-9-5-4-8-12-11-7-3-2-6-10(9)11/h2-3,6-7H,1,4-5,8H2
    • InChI Key： NDIXWUOXAVIQBZ-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(=C)CCC1

Computed Properties

  • Exact Mass: 160.08900
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 9.23000
  • LogP: 2.87240

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-methylidene-2,3,4,5-tetrahydro-1-benzoxepine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Chemenu
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Enamine
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Enamine
EN300-69728-0.1g
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Enamine
EN300-69728-0.25g
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